molecular formula C10H10FN B8517158 (4-Fluoro-2,6-dimethyl-phenyl)-acetonitrile

(4-Fluoro-2,6-dimethyl-phenyl)-acetonitrile

Cat. No.: B8517158
M. Wt: 163.19 g/mol
InChI Key: YEPZOAJXKOCZTF-UHFFFAOYSA-N
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Description

(4-Fluoro-2,6-dimethyl-phenyl)-acetonitrile is a useful research compound. Its molecular formula is C10H10FN and its molecular weight is 163.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10FN

Molecular Weight

163.19 g/mol

IUPAC Name

2-(4-fluoro-2,6-dimethylphenyl)acetonitrile

InChI

InChI=1S/C10H10FN/c1-7-5-9(11)6-8(2)10(7)3-4-12/h5-6H,3H2,1-2H3

InChI Key

YEPZOAJXKOCZTF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1CC#N)C)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 1.86 g (9 mmol) 2,6-dimethyl-4-fluoro-benzyl bromide and 0.420 g (9 mmol) sodium cyanide in 21 ml ethanol/water 6:1 was heated to reflux for 4h. The cooled reaction mixture was concentrated and extracted with ethyl acetate. The combined extracts were washed with brine, dried over Na2SO4, filtered and evaporated. Filtration of the residue through a silica gel pad with heptane/ethyl acetate 1:1 provided (4-fluoro-2,6-dimethyl-phenyl)-acetonitrile as colourless solid: MS (EI): 163.1 (M+.), 148.1 ((M-CH3)+.), 136.1 ((M-HCN)+., 100%).
Quantity
1.86 g
Type
reactant
Reaction Step One
Quantity
0.42 g
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reactant
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Name
ethanol water
Quantity
21 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

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